Cas no 872701-59-2 (N-(3,5-dimethylphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872701-59-2
• MF: C₁₉H₁₈N₄OS
• MW: 350.437422275543
• CID: 5508573
• Update Time: 2025-05-21

N-(3,5-dimethylphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
• N-(3,5-dimethylphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C19H18N4OS/c1-13-9-14(2)11-16(10-13)21-18(24)12-25-19-4-3-17(22-23-19)15-5-7-20-8-6-15/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key： FHRLFLJHRDPZLO-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CSC1=NN=C(C2=CC=NC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3,5-dimethylphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide

Comprehensive Overview of N-(3,5-dimethylphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872701-59-2)

The compound N-(3,5-dimethylphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide, with the CAS number 872701-59-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazine core linked to a pyridine ring and an acetamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with the growing demand for targeted therapies in drug discovery.

In recent years, the scientific community has focused on small-molecule modulators like 872701-59-2 due to their ability to interact with specific biological pathways. This compound’s sulfanylacetamide group enhances its binding affinity, a feature often explored in structure-activity relationship (SAR) studies. With the rise of computational chemistry and AI-driven drug design, molecules such as this are frequently screened for lead optimization, addressing common search queries like "how to improve drug bioavailability" or "novel kinase inhibitors 2024."

The 3,5-dimethylphenyl substituent in N-(3,5-dimethylphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide contributes to its lipophilicity, a critical factor in drug permeability and metabolic stability. These properties are frequently discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Given the current emphasis on personalized medicine, this compound’s modular structure allows for derivatization, catering to trends such as "fragment-based drug discovery" and "multi-target therapeutics."

From a synthetic chemistry perspective, the pyridazine-pyridine hybrid core of CAS 872701-59-2 offers versatility. It can serve as a hydrogen bond acceptor or metal-chelating agent, making it relevant to catalysis and material science. Searches like "heterocyclic compounds in catalysis" or "nitrogen-rich ligands" often highlight such applications. Additionally, its thioether linkage (S-CH₂) provides stability against oxidative degradation, a sought-after trait in prodrug development.

Environmental and regulatory considerations are also pivotal. While 872701-59-2 is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles, a topic gaining traction in response to queries like "sustainable pharmaceutical synthesis." Researchers are exploring microwave-assisted or flow chemistry techniques to optimize its production, minimizing waste and energy use.

In conclusion, N-(3,5-dimethylphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide exemplifies the intersection of medicinal chemistry and molecular design. Its multifaceted applications—from drug discovery to materials science—align with contemporary scientific priorities, ensuring its relevance in both academic and industrial settings. As search trends evolve toward high-throughput screening and AI-augmented research, this compound remains a subject of enduring interest.